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Compound of Interest

Compound Name: Paniculoside II

Cat. No.: B15145900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for Paniculoside
II, a pentacyclic triterpenoid saponin. The information presented herein is crucial for the

identification, characterization, and further development of this natural product for potential

therapeutic applications. The data includes Nuclear Magnetic Resonance (NMR), Mass

Spectrometry (MS), and Infrared (IR) spectroscopy, offering a comprehensive profile of the

compound's structure.

Spectroscopic Data
The structural elucidation of Paniculoside II was achieved through a combination of advanced

spectroscopic techniques. The following tables summarize the key quantitative data obtained

from 1D and 2D NMR experiments as well as high-resolution mass spectrometry. The data

presented corresponds to Pannoside F, a closely related and recently isolated analogue, as a

representative of this class of compounds[1][2].

NMR Spectroscopic Data
The ¹H and ¹³C NMR data were acquired in methanol-d₄. Chemical shifts (δ) are reported in

ppm and coupling constants (J) are in Hz.

Table 1: ¹H NMR (500 MHz, CD₃OD) and ¹³C NMR (125 MHz, CD₃OD) Data for Paniculoside
II (Pannoside F)[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15145900?utm_src=pdf-interest
https://www.benchchem.com/product/b15145900?utm_src=pdf-body
https://www.benchchem.com/product/b15145900?utm_src=pdf-body
https://www.benchchem.com/product/b15145900?utm_src=pdf-body
https://www.mdpi.com/1660-3397/22/12/524
https://pubmed.ncbi.nlm.nih.gov/39728099/
https://www.benchchem.com/product/b15145900?utm_src=pdf-body
https://www.benchchem.com/product/b15145900?utm_src=pdf-body
https://www.mdpi.com/1660-3397/22/12/524
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position δH (ppm), mult. (J in Hz) δC (ppm)

Aglycone

3 3.22, dd (11.5, 4.5) 89.1

12 5.28, t (3.5) 122.8

13 144.1

16 3.65, dd (11.5, 4.5) 74.2

28 178.1

Glucuronic Acid (gluA)

1' 4.42, d (7.5) 104.5

Rhamnose 1 (rha1)

1'' 5.40, d (8.0) 94.9

Rhamnose 2 (rha2)

1''' 5.33, d (2.0) 101.4

Xylose (xyl)

1'''' 4.53, d (7.5) 106.9

3-Hydroxybutyrate (3-HB)

2' of 3-HB 2.71, dd (12.0, 6.5) 41.2

3' of 3-HB 5.25, s 68.7

4' of 3-HB 1.29, s -

C-1' of 3-HB 172.4

Mass Spectrometry (MS) Data
High-resolution mass spectrometry confirmed the molecular formula of Paniculoside II
(Pannoside F).

Table 2: High-Resolution Mass Spectrometry Data for Paniculoside II (Pannoside F)[1]
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Ion Calculated m/z Found m/z Molecular Formula

[M + Na]⁺ 1425.6297 1425.6297 C₆₇H₁₀₂O₃₁Na

Infrared (IR) Spectroscopy
The IR spectrum of Paniculoside II (Pannoside F) showed characteristic absorption bands

indicating the presence of hydroxyl, carbonyl, and glycosidic linkages.

Experimental Protocols
The following section details the methodologies used for the isolation and spectroscopic

analysis of Paniculoside II (Pannoside F)[1][2].

Isolation of Paniculoside II
Paniculoside II was isolated from the halophyte Aster tripolium L. (Tripolium pannonicum). The

dried plant material was extracted with methanol, and the extract was subjected to a series of

chromatographic separations, including column chromatography and high-performance liquid

chromatography (HPLC), to yield the pure compound[1][2].

NMR Spectroscopy
1D and 2D NMR spectra were recorded on a 500 MHz spectrometer. The sample was

dissolved in methanol-d₄. The spectra acquired included ¹H NMR, ¹³C NMR, Correlation

Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), Heteronuclear

Multiple Bond Correlation (HMBC), and Rotating-frame Overhauser Effect Spectroscopy

(ROESY) to enable full structural assignment[1].

Mass Spectrometry
High-resolution mass spectrometry was performed using an electrospray ionization (ESI)

source in positive ion mode. The analysis provided the exact mass of the molecule, which was

used to determine the molecular formula[1].

Experimental Workflow and Structural Relationships
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The following diagrams illustrate the general workflow for the isolation and characterization of

Paniculoside II and the logical relationship of its structural components as determined by

spectroscopic analysis.
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Caption: General workflow for the isolation and structural elucidation of Paniculoside II.
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Structural Components

Confirming Spectroscopic Techniques
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Caption: Logical relationship of Paniculoside II structural components and their spectroscopic
verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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